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Compound of Interest

Compound Name: Sergliflozin

Cat. No.: B10771867 Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling Sergliflozin. The following procedures for personal

protective equipment, emergency situations, and disposal are based on general laboratory

safety principles and information available for similar SGLT2 inhibitors, as a specific Safety

Data Sheet (SDS) for Sergliflozin is not publicly available.

Chemical and Physical Properties
For clarity, the available data for Sergliflozin and its related compounds, Sergliflozin A (the

active metabolite) and Sergliflozin etabonate (the prodrug), are summarized below.
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Property Sergliflozin Sergliflozin A
Sergliflozin
etabonate

Synonyms -

2[(4methoxyphenyl)m

ethyl]phenyl, β-D-

glucopyranoside[1]

GW869682X[2]

CAS Number Not Available 360775-96-8[1] 408504-26-7[2]

Molecular Formula C20H24O7 C20H24O7[1] C23H28O9[2]

Formula Weight 376.4 g/mol 376.4 g/mol [1] 448.468 g·mol−1[2]

Purity Not Available ≥98%[1] Not Available

Formulation Not Available A solid[1] Not Available

Solubility Not Available

Acetonitrile: Slightly

Soluble (0.1-1 mg/ml),

DMSO: Sparingly

Soluble (1-10 mg/ml)

[1]

Not Available

Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data for Sergliflozin, caution is advised. The following PPE

is recommended to minimize exposure when handling the compound.

Eye Protection: Wear safety glasses with side shields or goggles. If there is a risk of

splashing or generating dust, a face shield should be used.[3]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Always inspect

gloves prior to use and change them frequently, especially if contaminated.

Respiratory Protection: For operations that may generate dust or aerosols, a properly fitted

NIOSH-approved respirator is recommended.

Skin and Body Protection: A laboratory coat is required.[3] For tasks with a higher risk of

exposure, additional protective clothing such as sleevelets or a disposable suit may be

necessary.[3]
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Emergency Procedures
In Case of Accidental Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[3] Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air.[3] If breathing is difficult, provide oxygen. If the

individual is not breathing, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water.[3] Seek immediate

medical attention.

Operational and Disposal Plans
Handling:

Handle Sergliflozin in a well-ventilated area, preferably in a chemical fume hood.

Minimize dust generation and accumulation.[3]

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.[4]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4]

Keep away from incompatible materials. While specific incompatibilities for Sergliflozin are

not documented, it is good practice to store it away from strong oxidizing agents.

Spill Management:

In the event of a spill, follow these steps:
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Evacuate the immediate area.

Wear appropriate PPE as described above.

For solid spills, carefully sweep or scoop up the material, avoiding dust generation. Place it

in a labeled, sealed container for disposal.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand). Place

the contaminated absorbent in a labeled, sealed container for disposal.

Clean the spill area with a suitable detergent and water.

Dispose of all contaminated materials as hazardous waste.

Disposal:

Dispose of Sergliflozin and any contaminated materials as chemical waste in accordance

with all applicable federal, state, and local regulations.

Do not dispose of down the drain or in regular trash.

Sharps, such as needles used for injections, must be disposed of in a designated sharps

container.[5][6]

Workflow for Handling a Chemical Spill
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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